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Compound of Interest

Compound Name: Deg-1

Cat. No.: B15624192 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for using amiloride to inhibit Degenerin-1 (DEG-1) channels, focusing on members

of the DEG/ENaC/ASIC superfamily, particularly in model organisms like C. elegans.

Frequently Asked Questions (FAQs)
Q1: What is amiloride and how does it inhibit DEG-1 channels?

A1: Amiloride is a potassium-sparing diuretic that functions as an open-channel blocker for the

Degenerin/Epithelial Sodium Channel (DEG/ENaC) superfamily.[1][2] DEG-1 is a member of

this family, which is crucial for processes like mechanosensation and salt homeostasis.[1][3]

Amiloride physically enters and occludes the ion pore of the channel, thereby preventing the

flow of sodium ions. Its sensitivity, however, can vary significantly among different

DEG/ENaC/ASIC channel subunits.[1][3][4]

Q2: What is a good starting concentration for amiloride in a DEG-1 inhibition experiment?

A2: A typical starting concentration range is between 10 µM and 100 µM. The half-maximal

inhibitory concentration (IC50) for amiloride against various DEG/ENaC channels can range

from the sub-micromolar to the high micromolar range.[1][3][5] For instance, the reported IC50

for the C. elegans channel UNC-8d is approximately 7.8 µM, while for H+-gated channels in

body wall muscle, it's around 31 µM.[3][6] A dose-response experiment is always

recommended to determine the optimal concentration for your specific system.
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Q3: How should I prepare and store amiloride stock solutions?

A3: Amiloride hydrochloride is soluble in DMSO and water. For cell-based assays, preparing a

concentrated stock solution in sterile DMSO (e.g., 10 mM to 50 mM) is common.[5][7]

Preparation: Dissolve the amiloride powder in anhydrous/sterile DMSO by vortexing. Gentle

warming (37°C) can aid dissolution.[8]

Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term stability (months).[8][9]

Working Solution: Dilute the stock solution into your aqueous experimental buffer or cell

culture medium immediately before use. Ensure the final DMSO concentration is non-toxic to

your system (ideally ≤ 0.1%).[8]

Q4: Can amiloride affect other ion channels?

A4: Yes, amiloride has known cross-reactivity. While it is a potent blocker of many ENaC and

DEG channels, it is less potent against ASIC channels.[1][3] At higher concentrations, it can

also inhibit other transporters like the Na+/H+ exchanger (NHE) and the Na+/Ca2+ exchanger

(NCX).[5][9][10] Using the lowest effective concentration and including appropriate controls are

crucial to ensure specificity.

Quantitative Data Summary
The inhibitory potency of amiloride varies depending on the specific channel subunit

composition, the expression system, and experimental conditions like voltage and ion

concentrations.
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Channel/System
Amiloride Potency
(IC50 / K₀.₅)

Experimental
System

Key Notes

αβγ ENaC ~0.1 µM Xenopus oocytes

High sensitivity,

considered a classic

ENaC blocker.[2][9]

δβγ ENaC ~2.6 µM Xenopus oocytes

Significantly less

sensitive than the αβγ

subunit combination.

[2][7][9]

UNC-8d (C. elegans) 7.8 µM (@ -100 mV) Xenopus oocytes

A DEG channel

involved in

mechanosensation.[3]

MEC-4d (C. elegans) Micromolar affinity Xenopus oocytes

About eightfold more

sensitive to amiloride

than UNC-8d.[1]

H+-gated Na+

Channel (C. elegans

muscle)

31 µM (@ -60 mV) Primary muscle cells
Inhibition is voltage-

dependent.[6]

ASIC-1 1-10 µM (Ki) CHO-K1 cells

Generally less

sensitive than

ENaC/DEG channels.

[11]

Na+/H+ Exchanger

(NHE)
3 µM to 1 mM Various

Potency is highly

dependent on external

Na+ concentration.[5]

[9]

Na+/Ca2+ Exchanger

(NCX)
~1 mM Various

Weakly inhibited by

amiloride.[5][9]

Troubleshooting Guide
Issue 1: No or weak inhibition of DEG-1 channel activity is observed.
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Possible Cause Troubleshooting Step

Incorrect Amiloride Concentration

The specific DEG-1 channel or homolog you are

studying may be less sensitive to amiloride.

Perform a dose-response curve, testing

concentrations from 1 µM up to 300 µM.[4]

Degraded Amiloride Solution

Amiloride solutions, especially in aqueous

buffers, can degrade. Prepare fresh working

solutions for each experiment from a frozen

DMSO stock. Avoid multiple freeze-thaw cycles.

[9]

Channel Subtype Insensitivity

Not all DEG/ENaC channels are sensitive to

amiloride. For example, DEGT-1 in C. elegans is

reported to be amiloride-insensitive.[4] Verify

from literature if your specific channel is known

to be blocked by amiloride.

pH of Experimental Buffer

The activity of some DEG/ENaC channels (like

ASICs) is highly pH-dependent.[12] Ensure your

buffer pH is stable and optimal for channel

activity before applying the inhibitor.

Voltage Dependence

Amiloride's blocking action can be voltage-

dependent.[2][6] If using electrophysiology, test

inhibition at different holding potentials.

Issue 2: Off-target effects or cellular toxicity are observed.
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Possible Cause Troubleshooting Step

Amiloride Concentration is Too High

High concentrations of amiloride can inhibit

other transporters (e.g., NHE, NCX) or cause

general toxicity.[5][10] Lower the concentration

to the lowest effective dose determined from

your dose-response curve.

High DMSO Concentration

The final concentration of the DMSO vehicle

may be toxic. Ensure the final DMSO

concentration in the experimental medium is

kept low (e.g., ≤ 0.1%). Always include a

vehicle-only control to assess the effect of

DMSO.[8]

Cell Health

Poor cell health can make cells more

susceptible to drug-induced stress. Ensure your

cells are healthy and in the logarithmic growth

phase before starting the experiment.

Issue 3: Results are inconsistent between experiments.

Possible Cause Troubleshooting Step

Inconsistent Solution Preparation

Prepare a large, single batch of concentrated

stock solution to be used across multiple

experiments. Ensure precise and consistent

dilution to the final working concentration.

Variable Incubation Time

Standardize the pre-incubation time with

amiloride before measuring channel activity. The

onset of action is typically within minutes, but

this should be kept consistent.[13][14]

Fluctuations in Experimental Conditions

Maintain consistent temperature, pH, and bath

solution composition for all experiments. Small

variations can alter ion channel activity and drug

potency.
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Caption: General workflow for an amiloride inhibition experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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